Cas no 7469-74-1 (2-Naphthalenecarboxylicacid, 2-ethyl-1,2,3,4-tetrahydro-1-oxo-, methyl ester)

• Product Name: 2-Naphthalenecarboxylicacid, 2-ethyl-1,2,3,4-tetrahydro-1-oxo-, methyl ester
• CAS No: 7469-74-1
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 581513
• PubChem ID: 345005
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 2-ethyl-1,2,3,4-tetrahydro-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 2-ethyl-1,2,3,4-tetrahydro-1-oxo-, methyl ester
• methyl 2-ethyl-1-oxo-3,4-dihydronaphthalene-2-carboxylate
• NSC402205
• NSC-402205
• 7469-74-1
• DTXSID00322870

• Inchi： 1S/C14H16O3/c1-3-14(13(16)17-2)9-8-10-6-4-5-7-11(10)12(14)15/h4-7H,3,8-9H2,1-2H3
• InChI Key： MCTSXXIDKJVVPW-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(C2C=CC=CC=2CC1)=O)CC)=O

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37